Cas no 22606-89-9 (1-Benzyl-3-tert-butyl-2,2-dimethylazetidine)
22606-89-9 structure
Product Name:1-Benzyl-3-tert-butyl-2,2-dimethylazetidine
CAS No:22606-89-9
MF:C16H25N
MW:231.376404523849
CID:2658943
Update Time:2023-08-06
1-Benzyl-3-tert-butyl-2,2-dimethylazetidine Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-tert-butyl-2,2-dimethylazetidine
- Azetidine, 1-benzyl-3-tert-butyl-2,2-dimethyl-
- FMCVPLJPSGGKLH-UHFFFAOYSA-N
- 1-Benzyl-3-tert-butyl-2,2-dimethylazetidine #
- 1-Benzyl-3-tert-butyl-2,2-dimethylazetidine
-
- Inchi: 1S/C16H25N/c1-15(2,3)14-12-17(16(14,4)5)11-13-9-7-6-8-10-13/h6-10,14H,11-12H2,1-5H3
- InChI Key: FMCVPLJPSGGKLH-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CC(C(C)(C)C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 255
- Topological Polar Surface Area: 3.2
1-Benzyl-3-tert-butyl-2,2-dimethylazetidine Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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